Cas no 2361634-09-3 (3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde)

• Product Name: 3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde
• CAS No: 2361634-09-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5463172
• Update Time: 2025-06-09

3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde
• Z3372181300
• 4-Pyridazinecarboxaldehyde, 3-(cyclohexylmethoxy)-

• Inchi： 1S/C12H16N2O2/c15-8-11-6-7-13-14-12(11)16-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9H2
• InChI Key： FHETYZBRRWAKIJ-UHFFFAOYSA-N
• SMILES： O(C1=C(C=O)C=CN=N1)CC1CCCCC1

Computed Properties

• Exact Mass: 220.121177757 g/mol
• Monoisotopic Mass: 220.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.27
• XLogP3: 2
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±25.0 °C(Predicted)
• pka: 1.24±0.10(Predicted)

Additional information on 3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde

Professional Introduction to 3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde (CAS No. 2361634-09-3)

3-(Cyclohexylmethoxy)pyridazine-4-carbaldehyde, identified by its CAS number 2361634-09-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic chemistry.

The compound's molecular structure consists of a pyridazine core substituted with a cyclohexylmethoxy group at the 3-position and an aldehyde functional group at the 4-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both an oxygen-containing side chain and an aldehyde group enhances its reactivity, making it a versatile building block for various pharmacophores.

In recent years, the interest in pyridazine derivatives has surged due to their broad spectrum of biological activities. Studies have demonstrated that pyridazine-based compounds exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. Among these, 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde has shown promise in preliminary screenings as a potential lead compound for further medicinal chemistry optimization.

The cyclohexylmethoxy substituent plays a crucial role in modulating the compound's pharmacokinetic profile. The bulky cyclohexyl group can influence solubility and metabolic stability, while the methoxy group introduces a polar interaction site that may enhance binding affinity to biological targets. This balance makes the compound an attractive candidate for structure-activity relationship (SAR) studies aimed at improving drug efficacy and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate compounds like 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde. Molecular docking simulations have been employed to predict its interactions with various protein targets, including enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These simulations have provided insights into potential binding modes and key interactions that could guide future synthetic modifications.

The synthesis of 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde presents both challenges and opportunities for synthetic chemists. The formation of the pyridazine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the cyclohexylmethoxy group necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Despite these challenges, recent methodologies involving transition metal catalysis have streamlined the synthesis process, making it more accessible for large-scale production.

In the context of drug discovery, 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde serves as a key intermediate in the preparation of more complex molecules with therapeutic potential. Its aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or imines that can be further functionalized. This flexibility has been exploited in several research programs aimed at developing novel inhibitors for kinases and other enzymes relevant to disease pathways.

The compound's unique structural features also make it an interesting candidate for material science applications beyond pharmaceuticals. For instance, its ability to participate in hydrogen bonding interactions could be leveraged in the design of functional materials or polymers with enhanced thermal stability or mechanical properties. Ongoing research is exploring these possibilities, highlighting the broad utility of heterocyclic compounds like 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde.

Evaluation of 3-(cyclohexylmethoxy)pyridazine-4-carbaldehyde's potential toxicity and pharmacokinetic properties is crucial before advancing it into clinical trials. In vitro assays have been conducted to assess its effects on cell lines relevant to target diseases, providing preliminary data on its biological activity. Additionally, metabolic stability studies have been performed to understand how the body processes this compound, which is essential for predicting its duration of action and potential side effects.

The integration of machine learning techniques into drug discovery has accelerated the evaluation process for compounds like 3-(cyclohexylmethoxy). Predictive models can identify promising derivatives based on structural features alone, reducing the time required for experimental validation. These models have been trained on large datasets comprising known bioactive molecules, enabling them to recognize patterns that correlate with biological activity and selectivity.

The future prospects for 3-(cyclohexylmethoxy>)CAS No. 2361634-09-3